Cas no 59106-33-1 (2-Propenoic acid, 2-bromo-3-phenyl-, ethyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 2-bromo-3-phenyl-, ethyl ester, (2Z)-
• CAS No: 59106-33-1
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 339818
• PubChem ID: 716275
• Update Time: 2025-04-19

2-Propenoic acid, 2-bromo-3-phenyl-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-bromo-3-phenyl-, ethyl ester, (2Z)-
• (Z)-Ethyl 2-bromo-3-phenylacrylate
• ethyl (2Z)-2-bromo-3-phenyl-2-propenoate
• 59106-33-1
• SCHEMBL9487714
• CS-0437033
• AKOS002250495
• ethyl (Z)-2-bromo-3-phenylprop-2-enoate
• Ethyl (Z)-2-bromo-3-phenylacrylate

• Inchi： 1S/C11H11BrO2/c1-2-14-11(13)10(12)8-9-6-4-3-5-7-9/h3-8H,2H2,1H3/b10-8-
• InChI Key： JERJVPLUQYCJED-NTMALXAHSA-N
• SMILES： Br/C(/C(=O)OCC)=C\C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.99423
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters